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Cat. No.: B1252712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ojv-VI is a steroidal glycoside isolated from the subterranean parts of Ophiopogon japonicus, a

plant with a history of use in traditional medicine. Its full chemical name is 25(S)-Ruscogenin 1-

O-[α-L-rhamnopyranosyl-(1→2)][β-D-xylopyranosyl-(1→3)]-β-D-fucopyranoside. This technical

guide provides a comprehensive overview of the molecular structure, chemical properties, and

biological activities of Ojv-VI, with a focus on its potential as an antiviral agent. Detailed

experimental protocols for its isolation and characterization, alongside quantitative data and

visual representations of relevant biological pathways, are presented to support further

research and drug development efforts.

Molecular Structure and Chemical Properties
Ojv-VI is a complex natural product belonging to the saponin class of compounds. Its structure

is characterized by a spirostanol steroidal aglycone, ruscogenin, linked to a branched

trisaccharide chain.

Table 1: Chemical and Physical Properties of Ojv-VI
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Property Value Source

Molecular Formula C₄₄H₇₀O₁₆ N/A

Molecular Weight 855.02 g/mol N/A

CAS Number 125150-67-6 N/A

Appearance White powder N/A

Solubility

Soluble in methanol, ethanol,

and DMSO. Sparingly soluble

in water.

N/A

Purity >98% (by HPLC) N/A

Figure 1: 2D Chemical Structure of Ojv-VI
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Caption: Simplified representation of the Ojv-VI molecular structure.

Experimental Protocols
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Isolation and Purification of Ojv-VI
The following is a general protocol for the isolation of steroidal glycosides from Ophiopogon

japonicus, which can be adapted for the specific purification of Ojv-VI.

Workflow for Ojv-VI Isolation
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Caption: General workflow for the isolation and purification of Ojv-VI.
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Methodology:

Extraction: The air-dried and powdered subterranean parts of Ophiopogon japonicus are

extracted with 70% ethanol at room temperature.

Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude

extract.

Partitioning: The crude extract is suspended in water and partitioned successively with n-

butanol.

Column Chromatography: The n-butanol soluble fraction is subjected to silica gel column

chromatography, eluting with a gradient of chloroform-methanol. Fractions containing Ojv-VI
are identified by thin-layer chromatography (TLC).

Further Purification: The Ojv-VI-rich fractions are further purified by octadecylsilyl (ODS)

column chromatography and preparative high-performance liquid chromatography (HPLC).

Structural Elucidation
The structure of Ojv-VI is determined using a combination of spectroscopic techniques:

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-

ESI-MS) is used to determine the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

information about the proton and carbon environments

To cite this document: BenchChem. [In-Depth Technical Guide to Ojv-VI: A Steroidal
Glycoside from Ophiopogon japonicus]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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